Cas no 188604-92-4 (2-chloro-5-(diethylsulfamoyl)benzoyl chloride)

• Product Name: 2-chloro-5-(diethylsulfamoyl)benzoyl chloride
• CAS No: 188604-92-4
• MF: C₁₁H₁₃Cl₂NO₃S
• MW: 310.196820020676
• CID: 3841661
• PubChem ID: 20982778
• Update Time: 2025-06-09

2-chloro-5-(diethylsulfamoyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-chloro-5-[(diethylamino)sulfonyl]-
• 2-chloro-5-(diethylsulfamoyl)benzoyl chloride
• 188604-92-4
• EN300-1459119

• Inchi： 1S/C11H13Cl2NO3S/c1-3-14(4-2)18(16,17)8-5-6-10(12)9(7-8)11(13)15/h5-7H,3-4H2,1-2H3
• InChI Key： VUBDAASUZOQCEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)Cl)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 308.9993198Da
• Monoisotopic Mass: 308.9993198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-chloro-5-(diethylsulfamoyl)benzoyl chloride

Professional Introduction to 2-chloro-5-(diethylsulfamoyl)benzoyl chloride (CAS No. 188604-92-4)

2-chloro-5-(diethylsulfamoyl)benzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 188604-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both a chloro substituent and a diethylsulfamoyl group on the benzene ring endows this molecule with unique chemical properties, making it a valuable tool in the development of novel therapeutic agents.

The structural features of 2-chloro-5-(diethylsulfamoyl)benzoyl chloride contribute to its reactivity and functionality in synthetic chemistry. The benzoyl chloride moiety is known for its ability to participate in nucleophilic addition reactions, while the diethylsulfamoyl group introduces a polar and potentially pharmacophoric region. Such structural attributes make this compound a versatile building block for designing molecules with specific biological activities. In recent years, there has been growing interest in exploring the potential of benzoyl chloride derivatives as scaffolds for drug discovery, particularly in the context of modulating inflammatory pathways and targeting neurological disorders.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug development. Sulfonamides, characterized by the -SO₂NH₂ moiety, are prevalent in many FDA-approved drugs due to their ability to interact with biological targets such as enzymes and receptors. The diethylsulfamoyl group in 2-chloro-5-(diethylsulfamoyl)benzoyl chloride aligns with this trend, offering a potential pharmacophore for designing compounds with therapeutic efficacy. For instance, studies have demonstrated that sulfonamide-based compounds can exhibit anti-inflammatory, antimicrobial, and anticonvulsant properties. The incorporation of such functional groups into drug candidates has been shown to enhance binding affinity and improve pharmacokinetic profiles.

The reactivity of 2-chloro-5-(diethylsulfamoyl)benzoyl chloride makes it particularly useful for constructing more complex molecular architectures through various chemical transformations. The chloro substituent on the benzene ring allows for further functionalization via nucleophilic substitution reactions, enabling the introduction of additional pharmacologically relevant groups. This flexibility is crucial in medicinal chemistry, where iterative modifications are often required to optimize biological activity. Additionally, the benzoyl chloride functionality can be used to form amide bonds with amines, a common strategy in peptide mimetics and protein-targeting ligands.

In the context of contemporary drug discovery, there is a heightened focus on developing small-molecule inhibitors that selectively modulate specific biological pathways. The unique combination of substituents in 2-chloro-5-(diethylsulfamoyl)benzoyl chloride positions it as a promising candidate for generating inhibitors targeting enzymes involved in metabolic disorders or cancer progression. For example, research has indicated that sulfonamide derivatives can interact with ATP-binding sites of kinases, thereby inhibiting their activity. By leveraging the reactivity of this compound, chemists can design analogs with improved selectivity and reduced toxicity.

The synthesis of 2-chloro-5-(diethylsulfamoyl)benzoyl chloride involves well-established organic reactions, including chlorination and sulfonation processes. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The compound's stability under standard storage conditions further enhances its practicality as an intermediate in multi-step syntheses. This reliability is essential for large-scale pharmaceutical production, where consistency and reproducibility are paramount.

From a computational chemistry perspective, virtual screening techniques have been increasingly employed to identify promising candidates derived from structurally diverse libraries. 2-chloro-5-(diethylsulfamoyl)benzoyl chloride could serve as a key scaffold in such virtual screening campaigns due to its unique structural features. By integrating molecular docking simulations with experimental validation, researchers can accelerate the discovery process and identify novel drug candidates more efficiently. This approach aligns with modern trends in drug development, which emphasize interdisciplinary collaboration between chemists, biologists, and computer scientists.

The potential applications of 2-chloro-5-(diethylsulfamoyl)benzoyl chloride extend beyond academic research into industrial settings. Pharmaceutical companies often utilize specialized intermediates like this one to develop proprietary formulations targeting unmet medical needs. The compound's versatility allows it to be incorporated into diverse chemical frameworks, facilitating rapid prototyping and lead optimization pipelines. As drug development becomes increasingly complex and costly, tools like 2-chloro-5-(diethylsulfamoyl)benzoyl chloride contribute to streamlining processes by providing robust starting materials for further derivatization.

In conclusion,2-chloro-5-(diethylsulfamoyl)benzoyl chloride (CAS No. 188604-92-4) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug discovery efforts. Its unique structural features—combining both chloro and diethylsulfamoyl functionalities—make it an attractive candidate for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for sulfonamide derivatives,2-chloro-5-(diethylsulfamoyl)benzoyl chloride is poised to play an instrumental role in shaping future treatments across multiple therapeutic areas.